Cas no 2228757-79-5 (1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol)

1-2-(Propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol is a specialized thiazole derivative featuring a propenol functional group, which enhances its reactivity and utility in synthetic chemistry. The presence of the isopropyl substituent on the thiazole ring contributes to steric and electronic modulation, influencing its binding affinity and stability in various applications. This compound is particularly valuable as an intermediate in pharmaceutical and agrochemical synthesis, where its structural framework enables the development of biologically active molecules. Its unsaturated propenol moiety offers further functionalization potential, making it a versatile building block for heterocyclic chemistry. High purity and consistent quality ensure reliable performance in research and industrial processes.
1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol structure
2228757-79-5 structure
Product Name:1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol
CAS No:2228757-79-5
MF:C9H13NOS
MW:183.270621061325
CID:5810769
PubChem ID:165613195
Update Time:2025-06-08

1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol
    • 1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
    • EN300-1747124
    • 2228757-79-5
    • Inchi: 1S/C9H13NOS/c1-4-7(11)8-5-10-9(12-8)6(2)3/h4-7,11H,1H2,2-3H3
    • InChI Key: AKGSDVACDOLEQI-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C(C)C)C(C=C)O

Computed Properties

  • Exact Mass: 183.07178521g/mol
  • Monoisotopic Mass: 183.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.4Ų

1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747124-0.05g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
0.05g
$1247.0 2023-09-20
Enamine
EN300-1747124-0.1g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
0.1g
$1307.0 2023-09-20
Enamine
EN300-1747124-0.25g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
0.25g
$1366.0 2023-09-20
Enamine
EN300-1747124-0.5g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
0.5g
$1426.0 2023-09-20
Enamine
EN300-1747124-1.0g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
1g
$1485.0 2023-06-03
Enamine
EN300-1747124-2.5g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
2.5g
$2912.0 2023-09-20
Enamine
EN300-1747124-5.0g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
5g
$4309.0 2023-06-03
Enamine
EN300-1747124-10.0g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
10g
$6390.0 2023-06-03
Enamine
EN300-1747124-1g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
1g
$1485.0 2023-09-20
Enamine
EN300-1747124-5g
1-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-en-1-ol
2228757-79-5
5g
$4309.0 2023-09-20

Additional information on 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol

Introduction to 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol (CAS No. 2228757-79-5)

1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol, with the CAS number 2228757-79-5, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and an allylic alcohol moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to enhance the pharmacological properties of molecules. The presence of the thiazole ring in 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol suggests that this compound may exhibit enhanced stability, solubility, and bioavailability. Additionally, the allylic alcohol group can serve as a reactive site for further chemical modifications, allowing for the synthesis of derivatives with tailored biological activities.

Recent studies have explored the potential of 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have demonstrated that 1-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-en-1-ol can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of this compound as a lead molecule for the development of novel anticancer drugs.

In addition to its anti-inflammatory and anticancer properties, 1-2-(propan-2-y l)-1,3-thiazol -5 - ylprop - 2 - en - 1 - ol has also been investigated for its antimicrobial activity. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes, leading to cell death. This property makes 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 5 - ylprop - 2 - en - 1 - ol a promising candidate for the development of new antibiotics to combat multidrug-resistant bacteria.

The pharmacokinetic properties of 1 - 2 - (propan - 2 - yl) - 1 , 3 - thiazol - 5 - ylprop - 2 - en - 1 - ol have also been studied to assess its suitability for therapeutic use. In vivo studies in animal models have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 1 - 2 -(propan - 2-y l) - 1 , 3-th iaz ol-- yl prop-- en-- ol, clinical trials are currently underway. Early results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 1 -(pro pan-- y l) -- th iaz ol-- yl prop-- en-- ol (CAS No . -- ) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties and safety profile, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, potentially leading to new treatments for various diseases.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.